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Compound of Interest

Compound Name: Methylparaben sodium

Cat. No.: B1260453 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

methylparaben sodium, a widely used antimicrobial preservative in the pharmaceutical,

cosmetic, and food industries. This document details its solubility in various solvents, outlines

standard experimental protocols for solubility determination, and illustrates key relationships

pertinent to its application in formulation development.

Introduction to Methylparaben Sodium
Methylparaben sodium (CAS No: 5026-62-0), the sodium salt of methylparaben, is a white,

crystalline, and often hygroscopic powder.[1][2][3] Its chemical formula is C₈H₇NaO₃. The

primary advantage of methylparaben sodium over its parent compound, methylparaben, is its

significantly enhanced solubility in water, which facilitates its incorporation into aqueous-based

formulations.[4][5][6][7] Like other parabens, it is effective against a broad spectrum of

microorganisms, including bacteria, yeasts, and molds, preventing product spoilage and

extending shelf life.[2][8] The typical concentration used in formulations ranges from 0.1% to

0.3%.

Solubility Profile of Methylparaben Sodium
The solubility of a substance is a critical physicochemical property that influences its

bioavailability, formulation, and efficacy. Methylparaben sodium's solubility is highest in

aqueous solutions and varies in different organic solvents.
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Data Presentation: Solubility of Methylparaben Sodium

The following table summarizes the available quantitative and qualitative solubility data for

methylparaben sodium in various solvents. For comparison, data for the less water-soluble

parent compound, methylparaben, is also included where available.

Solvent
Methylparaben
Sodium Solubility

Methylparaben
Solubility

Temperature (°C)

Water

Freely soluble[1][3][4]

[9][10][11]; ~418

g/L[5]

Slightly soluble[12][13]

[14]; 2.5 g/L (0.25%

w/w)

20[5][15]

High solubility in cold

water[2]
3.0 g/L (0.30% w/w) 25[15]

20 g/L 80[12]

Ethanol (95-96%)
Sparingly soluble[1][3]

[4][9][10][11]

Freely soluble[14]; 52

g/100g
25[16]

Methanol Slightly soluble[5]
Freely soluble[14]; 59

g/100g
25[16]

Propylene Glycol Not specified 22 g/100g 25[16]

Glycerol Not specified 1 g in ~70 mL (warm) Not specified[16]

Methylene Chloride
Practically insoluble[1]

[3][4][9][10][11]
Not specified Not specified

Fixed Oils Insoluble 1 g in 40 mL (warm) Not specified[16]

Acetone Not specified 64 g/100g 25[16]

Ether Not specified 23 g/100g 25[16]

Note: Solubility definitions are based on pharmacopeial standards. "Freely soluble" typically

implies that 1 part of solute dissolves in 1 to 10 parts of solvent. "Sparingly soluble" implies 1

part of solute dissolves in 30 to 100 parts of solvent. "Slightly soluble" implies 1 part of solute

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1260453?utm_src=pdf-body
https://www.benchchem.com/product/b1260453?utm_src=pdf-body
https://www.unicornpetroleum.net/sodium-methylparaben-5916209.html
https://nebulahealthcare.com/sodium-methyl-paraben-i-p-b-p-u-s-p/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2198172_EN.htm
https://jnfuturechemical.com/product/sodium-methylparaben-cas5026-62-0/
https://www.anmol.org/sodiummethylparabenUSPNF-sodiummethylhydroxybenzoateBPmanufacturers.html
https://mubychem.com/sodiummethylparabenmanufacturers.html
https://grokipedia.com/page/Sodium_methylparaben
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0184566.htm
https://www.ajgreenchem.com/article_89971_78500167eda26c5c8b751b41a3509928.pdf
https://www.amphray.com/uploads/product/specs/43_specs.pdf
https://grokipedia.com/page/Sodium_methylparaben
https://pubchem.ncbi.nlm.nih.gov/compound/Methylparaben
https://www.acme-hardesty.com/product/sodium-methyl-paraben/
https://pubchem.ncbi.nlm.nih.gov/compound/Methylparaben
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0184566.htm
https://www.unicornpetroleum.net/sodium-methylparaben-5916209.html
https://nebulahealthcare.com/sodium-methyl-paraben-i-p-b-p-u-s-p/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2198172_EN.htm
https://jnfuturechemical.com/product/sodium-methylparaben-cas5026-62-0/
https://www.anmol.org/sodiummethylparabenUSPNF-sodiummethylhydroxybenzoateBPmanufacturers.html
https://mubychem.com/sodiummethylparabenmanufacturers.html
https://www.amphray.com/uploads/product/specs/43_specs.pdf
http://www.thecosmeticchemist.com/molecule_of_the_week/methylparaben.html
https://grokipedia.com/page/Sodium_methylparaben
https://www.amphray.com/uploads/product/specs/43_specs.pdf
http://www.thecosmeticchemist.com/molecule_of_the_week/methylparaben.html
http://www.thecosmeticchemist.com/molecule_of_the_week/methylparaben.html
http://www.thecosmeticchemist.com/molecule_of_the_week/methylparaben.html
https://www.unicornpetroleum.net/sodium-methylparaben-5916209.html
https://nebulahealthcare.com/sodium-methyl-paraben-i-p-b-p-u-s-p/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2198172_EN.htm
https://jnfuturechemical.com/product/sodium-methylparaben-cas5026-62-0/
https://www.anmol.org/sodiummethylparabenUSPNF-sodiummethylhydroxybenzoateBPmanufacturers.html
https://mubychem.com/sodiummethylparabenmanufacturers.html
http://www.thecosmeticchemist.com/molecule_of_the_week/methylparaben.html
http://www.thecosmeticchemist.com/molecule_of_the_week/methylparaben.html
http://www.thecosmeticchemist.com/molecule_of_the_week/methylparaben.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dissolves in 100 to 1000 parts of solvent. "Practically insoluble" or "Insoluble" implies 1 part of

solute requires more than 10,000 parts of solvent.

Factors Influencing Solubility
pH: The pH of the aqueous medium is a critical factor. Methylparaben is a weak acid with a pKa

of approximately 8.4.[4][17] Its sodium salt, when dissolved in water, creates a slightly alkaline

solution with a pH typically between 9.5 and 10.5 for a 0.1% w/v solution.[1][3][10][18][19] In

acidic conditions, methylparaben sodium will convert back to the less soluble methylparaben

form, which may precipitate out of the solution if its concentration exceeds its solubility limit at

that pH.[10][18] Therefore, maintaining an appropriate pH is essential for keeping the

preservative solubilized in aqueous formulations.

Comparative Solubility and Formulation
Implications
The primary reason for using methylparaben sodium is its superior water solubility compared

to methylparaben.[6] This property is a direct result of its salt form. The logical relationship from

the parent acid to the final salt form and its impact on formulation strategy is a key concept for

formulators.
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Caption: Synthesis pathway and formulation logic for parabens.
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This diagram illustrates that the choice between methylparaben and methylparaben sodium is

primarily dictated by the solvent system of the intended formulation. The neutralization of

methylparaben to its sodium salt drastically increases aqueous solubility, making it the ideal

choice for water-based products.[6][7]

Experimental Protocols for Solubility Determination
The "shake-flask" method is the gold standard for determining thermodynamic equilibrium

solubility due to its reliability and accuracy.[20][21]

Detailed Methodology: Equilibrium Shake-Flask Method

This protocol describes a generalized procedure for determining the solubility of

methylparaben sodium in a given solvent.

Objective: To determine the saturation concentration of methylparaben sodium in a specific

solvent at a controlled temperature.

Materials:

Methylparaben Sodium powder

Solvent of interest (e.g., deionized water, ethanol)

Glass vials or flasks with airtight screw caps

Orbital shaker or rotator within a temperature-controlled incubator

Analytical balance

Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane, 0.45 µm)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis Spectrophotometer)

Procedure:
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Preparation: An excess amount of methylparaben sodium is added to a series of vials

containing a known volume of the solvent. It is crucial to add enough solid to ensure that a

saturated solution is formed and undissolved solid remains at equilibrium.[20][21]

Equilibration: The vials are sealed tightly and placed in an orbital shaker set to a constant

temperature (e.g., 25°C). The samples are agitated for an extended period (typically 24 to 72

hours) to ensure that the system reaches thermodynamic equilibrium.[22][23] The required

time can vary depending on the compound and solvent system.

Phase Separation: After equilibration, the samples are allowed to stand to permit the

sedimentation of excess solid.[20] The supernatant is then carefully separated from the

undissolved solid. This is typically achieved by centrifugation followed by drawing off the

clear supernatant, or by filtering the solution through a membrane filter that does not adsorb

the solute.[21][24]

Dilution: An accurate aliquot of the clear, saturated supernatant is carefully transferred to a

volumetric flask and diluted with the appropriate solvent to a concentration that falls within

the linear range of the analytical method.

Quantification: The concentration of methylparaben sodium in the diluted sample is

determined using a validated analytical method, such as HPLC-UV or UV-Vis

spectrophotometry.[21][25] A calibration curve prepared with standards of known

concentrations is used for accurate quantification.

Calculation: The solubility is calculated by multiplying the measured concentration of the

diluted sample by the dilution factor. The result is typically expressed in units such as mg/mL

or g/100mL.
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Caption: Workflow for Shake-Flask Solubility Determination.
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Conclusion
Methylparaben sodium is a critical preservative whose primary advantage lies in its high

water solubility, making it indispensable for aqueous-based pharmaceutical and cosmetic

formulations. While it is freely soluble in water, its solubility is limited in alcohols and negligible

in non-polar solvents like methylene chloride and fixed oils. The choice between methylparaben

and its sodium salt is therefore fundamentally driven by the polarity of the formulation's solvent

system. For accurate and reliable solubility determination, the equilibrium shake-flask method

is the recommended experimental protocol. A thorough understanding of these solubility

characteristics is essential for researchers and formulators to ensure product stability, efficacy,

and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0184566.htm
https://www.ajgreenchem.com/article_89971_78500167eda26c5c8b751b41a3509928.pdf
https://www.amphray.com/uploads/product/specs/43_specs.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methylparaben
http://www.thecosmeticchemist.com/molecule_of_the_week/methylparaben.html
https://phcalculator.blogspot.com/2013/07/calculate-ph-of-01-wv-methylparaben.html?m=1
https://phcalculator.blogspot.com/2013/07/calculate-ph-of-01-wv-methylparaben.html?m=1
http://ftp.uspbpep.com/v29240/usp29nf24s0_m52665.html
https://www.tiiips.com/m/tiiips/home?action=listReviews&reviewID=9608&oID=19512
https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://ps.tbzmed.ac.ir/Inpress/ps-40027.pdf
https://enamine.net/biology/services/admet-and-pharmacokinetics/shake-flask-solubility-assay
https://www.researchgate.net/publication/293072268_The_Experimental_Determination_of_Solubilities
https://www.protocols.io/view/shake-flask-aqueous-solubility-assay-kinetic-solub-j8nlk8y41l5r/v1
https://www.sid.ir/fileserver/je/88320100228
https://www.benchchem.com/product/b1260453#methylparaben-sodium-solubility-in-different-solvents
https://www.benchchem.com/product/b1260453#methylparaben-sodium-solubility-in-different-solvents
https://www.benchchem.com/product/b1260453#methylparaben-sodium-solubility-in-different-solvents
https://www.benchchem.com/product/b1260453#methylparaben-sodium-solubility-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1260453?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

